Cas no 1245807-73-1 ((2,2-difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine)

(2,2-Difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine is a fluorinated amine derivative featuring a pyrazole moiety, offering unique reactivity and stability for specialized synthetic applications. The presence of difluoroethyl and dimethylpyrazole groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical research. Its structural design facilitates selective functionalization, making it valuable for constructing complex molecules with targeted properties. The compound’s fluorine atoms contribute to improved metabolic stability and bioavailability in drug development. Suitable for use in nucleophilic substitutions or as a ligand precursor, it provides researchers with a precise tool for exploring structure-activity relationships. Handling requires standard precautions for amine and fluorinated compounds.

(2,2-difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine structure

1245807-73-1 structure

Product Name:(2,2-difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine

CAS No:1245807-73-1

MF:C₁₀H₁₇F₂N₃

MW:217.258888959885

MDL:MFCD15976297

CID:3160172

PubChem ID:50896632

Update Time:2025-05-28

(2,2-difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine Chemical and Physical Properties

Names and Identifiers

- N-(2,2-difluoroethyl)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]amine
- (2,2-difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine
- N-(2,2-difluoroethyl)-2-(3,5-dimethylpyrazol-1-yl)propan-1-amine
- VZB80773
- CS-0241322
- (2,2-Difluoroethyl)[2-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]amine
- (2,2-difluoroethyl)[2-(3,5-dimethylpyrazolyl)propyl]amine
- 1245807-73-1
- STL584282
- N-(2,2-difluoroethyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine
- (2,2-DIFLUOROETHYL)[2-(3,5-DIMETHYLPYRAZOL-1-YL)PROPYL]AMINE
- EN300-232355
- AKOS005169349
- MDL： MFCD15976297
- Inchi： 1S/C10H17F2N3/c1-7-4-8(2)15(14-7)9(3)5-13-6-10(11)12/h4,9-10,13H,5-6H2,1-3H3
- InChI Key： AKTQCEGEJDCSGM-UHFFFAOYSA-N
- SMILES： FC(CNCC(C)N1C(C)=CC(C)=N1)F

Computed Properties

Exact Mass: 217.13905388Da
Monoisotopic Mass: 217.13905388Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 29.9Å²

(2,2-difluoroethyl)2-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine Pricemore >>

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